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Compound of Interest

N-(Azido-PEG2)-N-Boc-PEG3-
Compound Name: ,
acid

Cat. No.: B609432

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physicochemical properties of N-(Azido-PEG2)-
N-Boc-PEG3-acid, a heterobifunctional PROTAC linker used in the development of targeted
protein degraders.

Core Molecular Data

The fundamental characteristics of a molecule are defined by its elemental composition and
corresponding molecular weight. These parameters are crucial for a range of experimental
calculations, including stoichiometry and solution preparation.

The molecular formula for N-(Azido-PEG2)-N-Boc-PEG3-acid is C20H38N409[1]. Based on
this composition, the calculated molecular weight is 478.5 g/mol [1].

A detailed breakdown of the molecular weight calculation is presented in the table below. This
table itemizes the constituent elements, their atomic weights, the count of each atom within the
molecule, and the total contribution of each element to the overall molecular weight.
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Atomic Weight Total Weight (
Element Symbol Count

(g/lmol) g/mol )
Carbon C 12.01 20 240.20
Hydrogen H 1.008 38 38.304
Nitrogen N 14.01 4 56.04
Oxygen O 16.00 9 144.00
Total 478.544

Experimental Protocols

Accurate determination of molecular weight is foundational for all subsequent experimental
work. The standard protocol for calculating the molecular weight from a known chemical
formula is as follows:

Identify the Molecular Formula: The first step is to ascertain the precise molecular formula of
the compound. For the subject of this guide, the formula is C20H38N409[1].

o Determine Atomic Weights: The standard atomic weights of each constituent element are
obtained from the periodic table.

o Calculate Total Weight per Element: The atomic weight of each element is multiplied by the
number of atoms of that element present in the molecule.

e Summation: The total molecular weight is the sum of the weights calculated for each
element.

Visualized Workflow for Molecular Weight
Determination

The logical process for determining the molecular weight of a chemical compound can be
represented by the following workflow diagram.
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Caption: Workflow for calculating the molecular weight of N-(Azido-PEG2)-N-Boc-PEG3-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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